Cas no 1420865-85-5 (Tert-Butyl 4-(((1-(4-bromobenzyl)-1H-benzo[d]imidazol-2-yl)amino)methyl)piperidine-1-carboxylate)

• Product Name: Tert-Butyl 4-(((1-(4-bromobenzyl)-1H-benzo[d]imidazol-2-yl)amino)methyl)piperidine-1-carboxylate
• CAS No: 1420865-85-5
• MF: C₂₅H₃₁BrN₄O₂
• MW: 499.443245172501
• CID: 2178581
• Update Time: 2023-08-06

Tert-Butyl 4-(((1-(4-bromobenzyl)-1H-benzo[d]imidazol-2-yl)amino)methyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-(((1-(4-bromobenzyl)-1h-benzo[d]imidazol-2-yl)amino)methyl)piperidine-1-carboxylate
• Tert-Butyl 4-(((1-(4-bromobenzyl)-1H-benzo[d]imidazol-2-yl)amino)methyl)piperidine-1-carboxylate

• Inchi： 1S/C25H31BrN4O2/c1-25(2,3)32-24(31)29-14-12-18(13-15-29)16-27-23-28-21-6-4-5-7-22(21)30(23)17-19-8-10-20(26)11-9-19/h4-11,18H,12-17H2,1-3H3,(H,27,28)
• InChI Key： KIIGEOAINKVDSI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN1C2C=CC=CC=2N=C1NCC1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 612
• Topological Polar Surface Area: 59.4